53-43-0

Dehydroepiandrosterone

In Stock

• CAS RN:
• 53-43-0

• Formula:
• C19H28O2

• InChI:
• InChI=1S/C19H28O2/c1-18-9-7-13(20)11-12(18)3-4-14-15-5-6-17(21)19(15,2)10-8-16(14)18/h3,13-16,20H,4-11H2,1-2H3/t13-,14?,15-,16?,18-,19-/m0/s1

• InChIKey:
• FMGSKLZLMKYGDP-USOAJAOKSA-N

• Dehydro Epiandrosterone is a major secretory steroidal product of the adrenal gland;  secretion progresively declines with aging. May have estrogen-or androgen-like effects depending on the hormonal milieu. Intracellularly converted to androstenedione. It is used in treatment of menopausal syndrome.
  DHEA is an endogenous steroid that has been implicated in a broad range of biological effects in humans and other mammals. Besides testing under the World Anti-Doping Code of the World Anti-Doping Agency (WADA), DHEA levels are also measured for newborn screening of congenital adrenal hyperplasia (CAH) and for determination of hyperandrogenic conditions such as polycystic ovarian syndrome and adrenal tumors. This calibration material is suitable for GC/MS and LC/MS applications from clinical and diagnostic testing and endocrinology to sports testing.
  Dehydroepiandroster...

1,1,1-Trifluoro-2-octanol

In Stock

• CAS RN:
• 453-43-0

• Formula:
• C8H15F3O

• InChI:
• InChI=1S/C8H15F3O/c1-2-3-4-5-6-7(12)8(9,10)11/h7,12H,2-6H2,1H3

• InChIKey:
• INAIBHXNHIEDAM-UHFFFAOYSA-N

• 1,1,1-Trifluoro-2-octanol is a useful research compound. Its molecular formula is C8H15F3O and its molecular weight is 184.2 g/mol. The purity is usually 95%.

2-Methylpyrimidine

In Stock

• CAS RN:
• 5053-43-0

• Formula:
• C5H6N2

• InChI:
• InChI=1S/C5H6N2/c1-5-6-3-2-4-7-5/h2-4H,1H3

• InChIKey:
• LNJMHEJAYSYZKK-UHFFFAOYSA-N

• 2-Methylpyrimidine is a useful research compound. Its molecular formula is C5H6N2 and its molecular weight is 94.11 g/mol. The purity is usually 95%.

Benzamide, 3,4-dichloro-N-methyl-N-(2-(1-pyrrolidinyl)cyclohexyl)-, cis-

• CAS RN:
• 92953-43-0

• Formula:
• C18H24Cl2N2O

• InChI:
• InChI=1S/C18H24Cl2N2O/c1-21(18(23)13-8-9-14(19)15(20)12-13)16-6-2-3-7-17(16)22-10-4-5-11-22/h8-9,12,16-17H,2-7,10-11H2,1H3/t16-,17+/m1/s1

• InChIKey:
• JUBNVWGVNWIXMB-SJORKVTESA-N

• 3,4-dichloro-N-methyl-N-[(1R,2S)-2-(1-pyrrolidinyl)cyclohexyl]benzamide is a carbonyl compound and an organohalogen compound.

9-p-Tolyl-fluorene

In Stock

• CAS RN:
• 18153-43-0

• Formula:
• C20H16

• InChI:
• InChI=1S/C20H16/c1-14-10-12-15(13-11-14)20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-13,20H,1H3

• InChIKey:
• ZDUHZMOBYQUIJT-UHFFFAOYSA-N

• 9-p-Tolyl-fluorene is a useful research compound. Its molecular formula is C20H16 and its molecular weight is 256.3 g/mol. The purity is usually 95%.

4-Piperidinamine, 4-[(4-chlorophenyl)methyl]-

Usually In Stock

• CAS RN:
• 885653-43-0

• Formula:
• C12H17ClN2

• InChI:
• InChI=1S/C12H17ClN2/c13-11-3-1-10(2-4-11)9-12(14)5-7-15-8-6-12/h1-4,15H,5-9,14H2

• InChIKey:
• ZQRFEADBVBFOPB-UHFFFAOYSA-N

• 4-Piperidinamine, 4-[(4-chlorophenyl)methyl]- is a useful research compound. Its molecular formula is C12H17ClN2 and its molecular weight is 224.73 g/mol. The purity is usually 95%.

tert-Butyl 4-(2-fluoro-6-formylphenyl)piperazine-1-carboxylate

In Stock

• CAS RN:
• 851753-43-0

• Formula:
• C16H21FN2O3

• InChI:
• InChI=1S/C16H21FN2O3/c1-16(2,3)22-15(21)19-9-7-18(8-10-19)14-12(11-20)5-4-6-13(14)17/h4-6,11H,7-10H2,1-3H3

• InChIKey:
• QJBKIZQJOQTBCO-UHFFFAOYSA-N

• Tert-Butyl 4-(2-fluoro-6-formylphenyl)piperazine-1-carboxylate is a useful research compound. Its molecular formula is C16H21FN2O3 and its molecular weight is 308.35 g/mol. The purity is usually 95%.

(Z)-2-(3-fluorobenzylidene)-6-hydroxy-4-methyl-7-(morpholinomethyl)benzofuran-3(2H)-one

In Stock

• CAS RN:
• 903853-43-0

• Formula:
• C21H20FNO4

• InChI:
• InChI=1S/C21H20FNO4/c1-13-9-17(24)16(12-23-5-7-26-8-6-23)21-19(13)20(25)18(27-21)11-14-3-2-4-15(22)10-14/h2-4,9-11,24H,5-8,12H2,1H3/b18-11-

• InChIKey:
• WYCVOVGDHFKCCD-WQRHYEAKSA-N

• (Z)-2-(3-fluorobenzylidene)-6-hydroxy-4-methyl-7-(morpholinomethyl)benzofuran-3(2H)-one is a useful research compound. Its molecular formula is C21H20FNO4 and its molecular weight is 369.392. The purity is usually 95%.

9-(4-Hydroxy-3-(hydroxymethyl)-2-butenyl)adenine

Usually In Stock

• CAS RN:
• 107053-43-0

• Formula:
• C10H13N5O2

• InChI:
• InChI=1S/C10H13N5O2/c11-9-8-10(13-5-12-9)15(6-14-8)2-1-7(3-16)4-17/h1,5-6,16-17H,2-4H2,(H2,11,12,13)

• InChIKey:
• GVACIKDVFKGHHK-UHFFFAOYSA-N

• 9-(4-Hydroxy-3-(hydroxymethyl)-2-butenyl)adenine, also known as 9-(4-Hydroxy-3-(hydroxymethyl)-2-butenyl)adenine, is a useful research compound. Its molecular formula is C10H13N5O2 and its molecular weight is 235.24 g/mol. The purity is usually 95%.

N-[3-(dipropylamino)phenyl]methanesulfonamide

Usually In Stock

• CAS RN:
• 186453-43-0

• Formula:
• C13H22N2O2S

• InChI:
• InChI=1S/C13H22N2O2S/c1-4-9-15(10-5-2)13-8-6-7-12(11-13)14-18(3,16)17/h6-8,11,14H,4-5,9-10H2,1-3H3

• InChIKey:
• QOXTXFUCRAHTRP-UHFFFAOYSA-N

• N-[3-(dipropylamino)phenyl]methanesulfonamide is a useful research compound. Its molecular formula is C13H22N2O2S and its molecular weight is 270.391. The purity is usually 95%.

4-[(Dimethylamino)methyl]-2-fluoroaniline

In Stock

• CAS RN:
• 1344353-43-0

• Formula:
• C9H13FN2

• InChI:
• InChI=1S/C9H13FN2/c1-12(2)6-7-3-4-9(11)8(10)5-7/h3-5H,6,11H2,1-2H3

• InChIKey:
• VWVZWMONLJPEQH-UHFFFAOYSA-N

• 4-[(Dimethylamino)methyl]-2-fluoroaniline is a useful research compound. Its molecular formula is C9H13FN2 and its molecular weight is 168.215. The purity is usually 95%.